
Molecular formula and weight of Allyl 4-
Hydroxybenzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Allyl 4-Hydroxybenzoate

Cat. No.: B100444 Get Quote

An In-Depth Technical Guide to Allyl 4-Hydroxybenzoate: Synthesis, Properties, and

Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of Allyl 4-Hydroxybenzoate, a

significant chemical intermediate and monomer. Designed for researchers, chemists, and

professionals in drug development and materials science, this document delves into the

compound's core properties, synthesis methodologies, and key applications, grounding all

information in established scientific principles and authoritative data.

Core Chemical Identity and Properties
Allyl 4-Hydroxybenzoate (also known as Allylparaben) is an organic compound belonging to

the paraben and benzoate ester families. It is structurally characterized by a central benzene

ring functionalized with a hydroxyl group and an allyl ester group at the para (1,4) positions.

This unique combination of a reactive allyl group and a phenolic moiety makes it a versatile

building block in organic synthesis and polymer chemistry.

The fundamental identifiers and properties of Allyl 4-Hydroxybenzoate are summarized

below. The molecular weight is a calculated value based on its chemical formula and is crucial

for stoichiometric calculations in synthesis and analysis.[1]

Diagram: Chemical Structure of Allyl 4-Hydroxybenzoate
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Caption: Molecular structure of Allyl 4-Hydroxybenzoate (prop-2-enyl 4-hydroxybenzoate).

Table 1: Key Identifiers and Properties
Property Value Source(s)

Molecular Formula C₁₀H₁₀O₃ [1][2]

Molecular Weight 178.18 g/mol [1]

CAS Number 18982-18-8 [1][2][3]

IUPAC Name
prop-2-enyl 4-

hydroxybenzoate
[1]

Common Synonyms

Allylparaben, 4-

Hydroxybenzoic Acid Allyl

Ester

[4]

Physicochemical Characteristics
The physical state and solubility of a compound are critical parameters for its handling, storage,

and application in various experimental setups. Allyl 4-Hydroxybenzoate is a solid at room

temperature, appearing as a white crystalline powder.[4] Its solubility in alcohols like methanol

dictates the choice of solvents for reactions, purification, and analytical procedures.[4]

Table 2: Physicochemical Data
Property Value Source(s)

Physical State
White to almost white

powder/crystal
[4]

Melting Point 101.0 - 105.0 °C [4]

Solubility Soluble in Methanol [4]

Storage Temperature
Room temperature, in a cool,

dark place
[4]

Synthesis Protocol and Mechanistic Rationale

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b100444?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-4-Hydroxybenzoate
https://www.bldpharm.com/products/18982-18-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-4-Hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-4-Hydroxybenzoate
https://www.bldpharm.com/products/18982-18-8.html
https://www.sigmaaldrich.com/HK/zh/search/4-hydroxybenzoate?focus=products&page=1&perpage=30&sort=relevance&term=4-hydroxybenzoate&type=product_name
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-4-Hydroxybenzoate
https://www.tcichemicals.com/US/en/p/A1846
https://www.benchchem.com/product/b100444?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/A1846
https://www.tcichemicals.com/US/en/p/A1846
https://www.tcichemicals.com/US/en/p/A1846
https://www.tcichemicals.com/US/en/p/A1846
https://www.tcichemicals.com/US/en/p/A1846
https://www.tcichemicals.com/US/en/p/A1846
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of Allyl 4-Hydroxybenzoate is most commonly achieved via Fischer-Speier

esterification. This acid-catalyzed reaction involves the condensation of 4-hydroxybenzoic acid

with allyl alcohol. The mechanism is a cornerstone of organic chemistry, providing a reliable

and scalable route to the desired ester.

Expertise & Causality: The choice of an acid catalyst, typically sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid (PTSA), is critical. The catalyst protonates the carbonyl oxygen of the

carboxylic acid, rendering the carbonyl carbon significantly more electrophilic and thus more

susceptible to nucleophilic attack by the hydroxyl group of allyl alcohol. The reaction is

reversible, so driving it to completion requires the removal of water as it is formed, typically by

azeotropic distillation using a Dean-Stark apparatus.

Diagram: Synthesis Workflow via Fischer Esterification
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Yields Pure
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Caption: Step-by-step workflow for the synthesis of Allyl 4-Hydroxybenzoate.
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Detailed Experimental Protocol
This protocol is a self-validating system; successful completion of each step ensures the

integrity of the next.

Apparatus Setup: Assemble a round-bottom flask equipped with a Dean-Stark trap and a

reflux condenser.

Charging Reactants: To the flask, add 4-hydroxybenzoic acid (1.0 eq.), allyl alcohol (1.5 eq.),

and a suitable solvent for azeotropic water removal (e.g., toluene). The excess allyl alcohol

helps shift the reaction equilibrium towards the product side.

Catalysis: Add a catalytic amount of p-toluenesulfonic acid (approx. 0.05 eq.).

Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap,

providing a visual indicator of reaction progress. Monitor the reaction's completion using Thin

Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Transfer it to

a separatory funnel and wash sequentially with a saturated aqueous solution of sodium

bicarbonate (to neutralize the acid catalyst), water, and brine.

Drying and Concentration: Dry the separated organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product is typically a solid. Purify it via recrystallization from a suitable

solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final, high-purity

Allyl 4-Hydroxybenzoate.

Characterization: Confirm the structure and purity of the final product using techniques such

as NMR spectroscopy, IR spectroscopy, and melting point analysis. Commercially available

standards typically show a purity of >98% by GC.[4]

Applications in Research and Drug Development
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While classic parabens (methyl, propyl, butyl esters of 4-hydroxybenzoic acid) are widely

known for their antimicrobial and preservative properties in pharmaceuticals and cosmetics,

Allyl 4-Hydroxybenzoate's primary value lies in its dual functionality.[5][6]

Monomer for Advanced Polymers: The terminal allyl group is a reactive site for

polymerization. Allyl 4-Hydroxybenzoate serves as a key monomer in the synthesis of

specialized polymers and optical resins. For example, it has been used to create cyclomatrix

polyphosphazene resins, which exhibit high thermal stability and flame-retardant properties,

making them valuable in advanced materials science.[7]

Precursor for Functional Materials: The phenolic hydroxyl group can be further

functionalized, while the allyl group provides a polymerization handle. This allows for the

design of complex macromolecules. Recent research has demonstrated its use in creating

biosourced, degradable polymers.[8] In one study, polymers derived from Allyl 4-
Hydroxybenzoate and lactide were synthesized and showed promising antimicrobial activity

against Staphylococcus aureus, highlighting a potential route to developing novel, active,

and degradable biomaterials.[8]

Intermediate in Organic Synthesis: The compound is a valuable intermediate for synthesizing

more complex molecules. The allyl group can undergo various transformations (e.g.,

isomerization, oxidation, metathesis), and the phenol group can be modified, making it a

versatile platform for building diverse chemical structures relevant to drug discovery. For

instance, the Claisen rearrangement of related allyl aryl ethers is a well-established method

for introducing allyl groups onto a benzene ring, a common motif in natural products and

pharmaceuticals.[9][10]

Safety, Handling, and Toxicology
As a laboratory chemical, Allyl 4-Hydroxybenzoate must be handled with appropriate care. It

is intended for research use only (RUO).[4]

GHS Hazard Classification: The primary hazard identified is its potential to cause an allergic

skin reaction (Skin Sensitization, Category 1; H317).[1][4]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
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P280: Wear protective gloves, protective clothing, and eye protection.[4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Professionals should always consult the latest Safety Data Sheet (SDS) from their supplier

before handling this compound.

Conclusion
Allyl 4-Hydroxybenzoate is a compound of significant interest due to its versatile chemical

nature. With a molecular formula of C₁₀H₁₀O₃ and a molecular weight of 178.18 g/mol , it

serves as a crucial building block in materials science and a potential platform for developing

novel functional polymers. Its synthesis is straightforward via established esterification

methods, and its reactive allyl and hydroxyl groups open numerous avenues for further

chemical modification. While its primary hazard is skin sensitization, proper laboratory handling

procedures ensure its safe use in research and development settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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